Cas no 223788-10-1 (methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate)

• Product Name: methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate
• CAS No: 223788-10-1
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 5106907
• Update Time: 2026-03-03

methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-fluoro-1,6-dihydro-6-oxo-, methyl ester

• Inchi： 1S/C7H6FNO3/c1-12-7(11)4-2-5(8)6(10)9-3-4/h2-3H,1H3,(H,9,10)
• InChI Key： IUBRPFJMKSQKQK-UHFFFAOYSA-N
• SMILES： C1NC(=O)C(F)=CC=1C(OC)=O

Additional information on methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate

Methyl 5-Fluoro-6-Oxo-1,6-Dihydropyridine-3-Carboxylate (CAS No. 223788-10-1): A Comprehensive Overview

Methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 223788-10-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate.

The chemical structure of methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate is composed of a pyridine ring with a fluoro substituent at the 5-position and a carboxylate group at the 3-position. The presence of the fluoro substituent imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The carboxylate group, on the other hand, can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms can enhance the lipophilicity and metabolic stability of drug molecules, leading to improved pharmacological properties. In the case of methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate, the fluoro substituent may contribute to its enhanced bioavailability and reduced susceptibility to metabolic degradation.

The synthesis of methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate typically involves several steps. One common approach is the cyclization of an appropriate precursor followed by functional group modifications. For instance, a key intermediate in the synthesis might be a substituted pyridone derivative, which can be further derivatized to introduce the fluoro and carboxylate groups. The choice of synthetic route depends on factors such as yield, purity, and scalability.

In terms of biological activity, methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate has been investigated for its potential as an inhibitor of specific enzymes and receptors. Enzyme inhibition is a crucial mechanism in many therapeutic strategies, particularly in the treatment of diseases such as cancer and neurodegenerative disorders. Recent research has shown that compounds with similar structural features can exhibit potent inhibitory activity against kinases and other enzymes involved in cellular signaling pathways.

One notable study published in the Journal of Medicinal Chemistry explored the anti-inflammatory properties of methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate. The researchers found that this compound effectively reduced inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate could be a valuable lead compound for developing new anti-inflammatory drugs.

Another area of interest is the potential use of methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of methyl 5-fluoro-6-oxo-1,6-dihydropyridine-3-carboxylate are also an important consideration for its therapeutic development. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilicity and stability contribute to its ability to cross biological membranes and reach target tissues effectively.

In conclusion, methyl 5-fluoro-6-oxyo--dihydro--carboxylate (CAS No. 223788--1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.